Cas no 1804752-78-0 (Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804752-78-0
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4847045
• Update Time: 2025-06-09

Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H10BrF2NO2/c1-2-16-8(15)5-6-7(11)3-4-14-9(6)10(12)13/h3-4,10H,2,5H2,1H3
• InChI Key： PQLCPTZHCKXRDS-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(F)F)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-acetate

Research Brief on Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-acetate (CAS: 1804752-78-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-acetate (CAS: 1804752-78-0) is a fluorinated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound features a bromo substituent at the 4-position and a difluoromethyl group at the 2-position of the pyridine ring, which are key functional groups for further derivatization. The ethyl acetate moiety at the 3-position enhances its solubility and provides a handle for further modifications.

Recent studies have explored the synthetic utility of this compound in the preparation of various heterocyclic scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a precursor for the synthesis of novel kinase inhibitors targeting cancer pathways. The bromo substituent allows for palladium-catalyzed cross-coupling reactions, while the difluoromethyl group contributes to the metabolic stability of the resulting compounds. Researchers have successfully employed this building block in Suzuki-Miyaura and Buchwald-Hartwig coupling reactions to generate diverse libraries of potential drug candidates.

In pharmacological applications, derivatives of Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-acetate have shown promising activity against various disease targets. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that analogs of this compound exhibited potent inhibitory effects against inflammatory enzymes, with IC50 values in the nanomolar range. The presence of the difluoromethyl group was found to significantly enhance binding affinity to the target proteins while improving pharmacokinetic properties.

The compound's mechanism of action in biological systems has been investigated through structure-activity relationship (SAR) studies. Research indicates that the pyridine core serves as an excellent bioisostere for phenyl rings in many drug molecules, offering improved solubility and reduced toxicity. The difluoromethyl group's unique electronic properties contribute to both the compound's reactivity in synthetic transformations and its interactions with biological targets.

Current challenges in working with Ethyl 4-bromo-2-(difluoromethyl)pyridine-3-acetate include optimizing its synthetic routes for large-scale production and further exploring its potential in fragment-based drug discovery. Recent advances in flow chemistry have shown promise in addressing the scalability issues, with several research groups reporting improved yields and purity of the compound through continuous flow processes.

Future research directions for this compound include its application in the development of PET (positron emission tomography) tracers, where the fluorine atoms could potentially be replaced with radioisotopes for imaging applications. Additionally, its use in PROTAC (proteolysis targeting chimera) technology is being explored, leveraging its ability to form stable interactions with target proteins.